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Compound of Interest

Compound Name: 2-Chloro-1,4-benzoquinone

Cat. No.: B1222853

An In-depth Guide to the Molecular Structure, Properties, Synthesis, and Applications of a
Versatile Quinone Derivative.

Abstract

2-Chloro-1,4-benzoquinone, a chlorinated derivative of 1,4-benzoquinone, is a highly reactive
compound that serves as a pivotal intermediate in various organic syntheses.[1] Its electrophilic
nature makes it a valuable precursor for the synthesis of dyes, pharmaceuticals, and
agrochemicals.[1][2] This document provides a comprehensive technical overview of 2-Chloro-
1,4-benzoquinone, detailing its molecular structure, physicochemical properties, established
synthesis protocols, and key applications. The information is tailored for researchers, scientists,
and professionals in the field of drug development and chemical synthesis, with a focus on
presenting quantitative data and experimental methodologies in a clear and accessible format.

Chemical Identity and Properties

2-Chloro-1,4-benzoquinone is an organic compound with the chemical formula CeH3ClO2.[3]
It is recognized for its aromatic character and the presence of a chlorine substitution on the
benzoquinone ring.[2] The IUPAC name for this compound is 2-chlorocyclohexa-2,5-diene-1,4-
dione.[4]

Chemical Identifiers

The following table summarizes the key chemical identifiers for 2-Chloro-1,4-benzoquinone.
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Identifier Value Citations
CAS Number 695-99-8 [LI2]031[41[5]116]
Molecular Formula CeHsCIO2 [L112][31[41[5]
Molecular Weight 142.54 g/mol [L1[31[4]1[5][6]
2-chlorocyclohexa-2,5-diene-
IUPAC Name _ [41[5]
1,4-dione
InChI=1S/C6H3CIO2/c7-5-3-
InChl [2][4]
4(8)1-2-6(5)9/h1-3H
WOGWYSWDBYCVDY-
InChlKey [21[4]1[5]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=0)C(=CC1=0)Cl

[2][5]

Synonyms

2-Chloro-p-benzoquinone,
Chloro-1,4-benzoquinone,
Chloroquinone, Monochloro-p-

benzoquinone

[31141[5]

Physicochemical Properties

The physical and chemical properties of 2-Chloro-1,4-benzoquinone are detailed in the table

below. The compound typically appears as a yellow to brown crystalline solid.[1][2][3]
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Property Value Citations

Yellow to brown crystalline

Appearance solid [L1[2][3][7]
Melting Point 52-57 °C [1][3]
Boiling Point ~210 °C (with decomposition) [11[3]
Density 1.40 g/cm3 [11[3]
Flash Point 83 °C [1][3]
Vapor Pressure 0.196 mmHg at 25°C [3]

Slightly soluble in water;
Solubility Soluble in organic solvents like  [1]

ethanol and ether.

Stable under normal
Stability conditions, but decomposes [1]

upon heating.

Synthesis and Experimental Protocols

2-Chloro-1,4-benzoquinone can be synthesized through various methods, primarily involving
the oxidation of chlorinated phenols or the electrolytic reduction of o-chloronitrobenzene
followed by oxidation.

Synthesis from 2,4-Dichlorophenol

One method involves the oxidation of 2,4-dichlorophenol using a Ti-superoxide catalyst and
hydrogen peroxide.[8]

Protocol:

o A mixture of 2,4-dichlorophenol (5 mmol) and Ti-superoxide catalyst (125 mg, 20% w/w) in
acetic acid (5 ml) is heated with stirring at 60-70°C under an inert atmosphere.[8]

e Aqueous 30% H202 (20 mmol) is added dropwise to the reaction mixture over 15 minutes.[8]
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e The mixture is heated for an additional hour.[8]
 After the reaction, the catalyst is recovered by filtration.[8]

e The resulting 2-chloro-1,4-benzoquinone is separated by chromatographic purification.[3]

Start: 2,4-Dichlorophenol
+ Ti-superoxide catalyst
+ Acetic Acid

Heat to 60-70°C
(Inert Atmosphere)

Add 30% H:0: (aq)
dropwise over 15 min

Heat for 1 hour

Filtration

litrate
Recovered Catalyst Chrom_aftographlc
Purification

(End: Pure Z-ChIoro—l,A-benzoquinuneD

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-1,4-benzoquinone from 2,4-Dichlorophenol.

Synthesis from 2-Chlorobenzamide

Another general method involves the use of diacetoxyiodobenzene as an oxidizing agent.[8]

Protocol:
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» Diacetoxyiodobenzene (5 mmol, 1.61 g) and NaHSOa4-H20 (1 mmol, 0.138 g) are stirred in
an aqueous acetonitrile solution (5 mL water and 5 mL acetonitrile) for 10-15 minutes at
room temperature.[8]

e 2-Chlorobenzamide (1 mmol) is added to this reaction mixture.[7]

« Stirring is continued until the reaction is complete, as monitored by Thin Layer
Chromatography (TLC).[7][8]

e Upon completion, the reaction is quenched with ice water and extracted with chloroform (3 x
10 mL).[7][8]

e The combined chloroform layers are washed with water (3 x 20 mL), dried with anhydrous
NazS0a4, and concentrated on a rotary evaporator to yield the crude product.[7][8]

e The crude product is then purified by silica gel column chromatography using an ethyl
acetate:hexane (1:9, v/v) eluent to obtain pure 2-chloro-1,4-benzoquinone.[7][8]

Synthesis via Electrolytic Reduction and Oxidation

A classic method involves the electrolytic reduction of o-chloronitrobenzene to 2-chloro-4-
aminophenol, followed by oxidation.[9]

Protocol:

e Reduction: o-Chloronitrobenzene is electrolytically reduced in a catholyte chamber
containing acetic acid and sulfuric acid to form an aqueous acid solution of 2-chloro-4-
aminophenol.[9]

o Oxidation: The resulting solution is adjusted to 4N in sulfuric acid. A solution of sodium
dichromate dihydrate in water is then added in one portion at room temperature. The
temperature should be maintained below 35°C with external cooling.[9]

« |solation: After standing for at least one hour, the mixture is filtered. The filtrate is extracted
with ether.[9]

o Purification: The combined ether extracts are distilled to remove the solvent. The residue is
then subjected to steam distillation to yield yellow 2-chloro-1,4-benzoquinone, which can
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be further purified by crystallization from aqueous ethanol.[9]

Reactivity and Applications

2-Chloro-1,4-benzoquinone is a versatile reagent in organic chemistry, primarily due to its
reactivity as an electrophile and an oxidizing agent.[1][2]

Role in Synthesis

o Diels-Alder Reactions: Like other quinones, it can act as a dienophile in Diels-Alder
reactions, providing a route to complex cyclic structures.[10][11]

 Intermediate for Derivatives: It is a key intermediate in the preparation of various organic
compounds, including chloro derivatives of prenylnaphthohydroquinone, which have been
evaluated for their cytotoxicity.[7][10]

o Pharmaceuticals and Agrochemicals: The compound serves as a building block in the
synthesis of specialized pharmaceuticals and agrochemicals.[1][2]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV4P0148
https://www.benchchem.com/product/b1222853?utm_src=pdf-body
https://www.qixiolivetol.com/product/cas-695-99-8-99-purity-2-chloro-14-benzoquinone
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/343382
https://en.wikipedia.org/wiki/1,4-Benzoquinone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6356394.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/343382
https://www.qixiolivetol.com/product/cas-695-99-8-99-purity-2-chloro-14-benzoquinone
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-1,4-benzoquinone

Reagent In: Precursor For:

Dienophile Oxidant

Diels-Alder Reactions CHETATY AR Pharmaceuticals Agrochemicals Prenylnaphthohydroquinone
(e.g., for alcohols, amines) Derivatives

Click to download full resolution via product page

Caption: Key applications and reactivity of 2-Chloro-1,4-benzoquinone in organic synthesis.

Environmental and Degradation Studies

2-Chloro-1,4-benzoquinone is also a compound of interest in environmental science. It has
been identified as an intermediate formed during the degradation of 3,4-dichloroaniline in a

dielectric barrier discharge plasma reactor and during the lignin peroxidase-catalyzed oxidation
of 2-chloro-1,4-dimethoxybenzene.[1][7]

Safety and Handling

2-Chloro-1,4-benzoquinone is classified as a hazardous substance and requires careful
handling.[4][12]
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GHS Hazard Classification

The Globally Harmonized System (GHS) classification for this compound is summarized below.

Hazard Class GHS Code Description Citations
Skin o
) o H315 Causes skin irritation [2][4]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [2][4]
Damage/Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single H335 T [2][4]
irritation
Exposure)
Acute Toxicity, Oral )
H302 Harmful if swallowed [4]

(Potential)

Handling and Personal Protective Equipment (PPE)

Appropriate safety precautions must be taken when working with 2-Chloro-1,4-benzoquinone.
[1][10][12]

Ventilation: Use only in well-ventilated areas or under a fume hood.[1][12]

e Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side-
shields, and protective clothing.[1][10][12] A dust mask (type N95 or equivalent) is also
recommended.[10]

o Storage: Store in a cool, well-ventilated place. Keep the container tightly closed.[12] Some
suppliers recommend storage at -20°C under an inert gas in sealed amber vials for long-term
stability.[1]

e First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[12]
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o Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice.[12]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

o Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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